Cas no 7051-34-5 ((bromomethyl)cyclopropane)

• Product Name: (bromomethyl)cyclopropane
• CAS No: 7051-34-5
• MF: C₄H₇Br
• MW: 135.002380609512
• MDL: MFCD00001306
• CID: 47187
• PubChem ID: 24854557
• Update Time: 2025-12-31

(bromomethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropylmethyl bromide
• Cyclopropanemethyl bromide
• 1-(BROMOMETHYL)CYCLOPROPANE
• (BROMOMETHYL)CYCLOPROPANE
• CYCLOPROPYLMETYL BROMIDE
• Cyclopropyl bromo methane
• Cyclopropane, (bromomethyl)-
• 1-Cyclopropylmethylbromide
• bromomethylcyclopropane
• AM90231
• (BROMO)(CYCLOPROPYL)METHANE
• HY-Y1100
• bromomethyl cyclopropane
• 2-bromomethylcyclopropane
• cyclopropymethyl bromide
• FT-0663778
• cyclopropyl methylbromide
• F0001-1825
• cyclopropyl methyl bromide
• l-(bromomethyl)cyclopropane
• cyclopropylmethyl-bromide
• Cyclopropylmethyl bromide;Cyclopropane, (bromomethyl)-
• (bromomethyl)-cyclopropane
• Cyclopropylmethyl-d4Bromide
• cylcopropylmethyl bromide
• Q-100784
• cyclopropylmethylbromide
• bro-momethyl-cyclopropane
• (bromomethyl)-cyclopropan
• D8ZPP7X54B
• bromomethyl -cyclopropane
• 1-bromomethyl-cyclopropane
• MFCD00001306
• 1-bromomethylcyclopropane
• FT-0604869
• 7051-34-5
• cyclopropyl-methyl bromide
• 1219805-93-2
• (bromomethyl) cyclopropane
• (Bromomethyl)cyclopropane, 97%
• STR01795
• AKOS005259125
• EN300-78939
• CS-W020194
• bromome-thyl-cyclopropane
• EINECS 230-331-8
• DTXSID40220785
• AC-8355
• 1-bromomethyl cyclopropane
• bromocyclopropylmethane
• PB43321
• (Bromo-methyl)cyclopropane
• NS00037061
• bromo methyl cyclopropane
• cyclopropyl-methylbromide
• BCP21863
• (bromomethyl)cylopropane
• UNII-D8ZPP7X54B
• B1382
• SCHEMBL4619
• bromomethyl-cyclopropane
• cycloproyl methyl bromide
• BP-10058
• DTXCID70143276
• DB-015881
• (Bromomethyl)cyclopropane; 1-(Bromomethyl)cyclopropane; Cyclopropanemethyl Bromide; Cyclopropylcarbinyl Bromide;
• STK802237
• ALBB-026581
• (bromomethyl)cyclopropane

• MDL： MFCD00001306
• Inchi： 1S/C4H7Br/c5-3-4-1-2-4/h4H,1-3H2
• InChI Key： AEILLAXRDHDKDY-UHFFFAOYSA-N
• SMILES： BrCC1CC1
• BRN： 605296

Computed Properties

• Exact Mass: 133.97300
• Monoisotopic Mass: 133.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.392 g/mL at 25 °C(lit.)
• Boiling Point: 105-107 °C(lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Refractive Index: n20/D 1.457(lit.)
• Water Partition Coefficient: Not miscible in water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 0.00000
• LogP: 1.79130
• Solubility: Not available

(bromomethyl)cyclopropane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210; P233; P240; P241; P242; P243; P280; P303+P361+P353; P370+P378; P403+P235; P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25-S37/39-S26-S16-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R10; R22; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (bromomethyl)cyclopropane

Introduction to (Bromomethyl)cyclopropane (CAS No. 7051-34-5)

(Bromomethyl)cyclopropane), with the chemical formula C₃H₅Br, is a significant compound in the field of organic synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropane ring substituted with a bromomethyl group, makes it a versatile intermediate in the synthesis of various biologically active molecules. This article provides an in-depth exploration of this compound, its properties, applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of (Bromomethyl)cyclopropane), characterized by a three-membered cyclopropane ring attached to a bromomethyl group, imparts remarkable reactivity. The cyclopropane ring is known for its strain, which enhances the electrophilicity of the adjacent carbon atoms. This strain, combined with the electron-withdrawing effect of the bromine atom, makes the bromomethyl group highly susceptible to nucleophilic substitution reactions. Such reactivity is harnessed in synthetic chemistry to introduce various functional groups into complex molecular frameworks.

In recent years, (Bromomethyl)cyclopropane has garnered attention for its role in the development of novel pharmaceutical agents. Its ability to undergo facile reactions with nucleophiles allows for the efficient construction of carbon-carbon bonds, which is crucial in drug design. For instance, researchers have utilized this compound to synthesize derivatives of natural products and heterocyclic compounds that exhibit promising biological activities.

One notable application of (Bromomethyl)cyclopropane is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their inhibition is often targeted in therapeutic interventions. The compound's reactivity enables the creation of peptidomimetics—molecules mimicking peptide structures—which can interact with protease active sites. Recent studies have demonstrated the use of (Bromomethyl)cyclopropane-derived intermediates in developing inhibitors for diseases such as cancer and infectious disorders.

Another area where (Bromomethyl)cyclopropane has made significant contributions is in the field of medicinal chemistry. The compound serves as a building block for constructing complex molecules with therapeutic potential. Its incorporation into drug candidates has led to the discovery of several compounds that show efficacy in preclinical studies. These studies often highlight the compound's ability to facilitate the introduction of diverse functional groups, enhancing both potency and selectivity.

The synthesis of (Bromomethyl)cyclopropane itself is an intriguing aspect of its study. While traditional methods involve halogenation and subsequent methylation of cyclopropanes, modern approaches have focused on more sustainable and efficient pathways. Advances in catalytic systems have enabled greener synthetic routes, reducing waste and improving yields. These innovations align with global efforts to promote environmentally friendly chemical processes.

In conclusion, (Bromomethyl)cyclopropane (CAS No. 7051-34-5) is a pivotal intermediate in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it indispensable in constructing biologically relevant molecules. Recent advancements in synthetic methodologies and applications underscore its importance in drug discovery and development. As research continues to uncover new possibilities, (Bromomethyl)cyclopropane is poised to remain a cornerstone in the creation of innovative therapeutic agents.